Cas no 887361-23-1 (METHYL 5-FLUORO-3H-BENZOEINDOLE-2-CARBOXYLATE)

• Product Name: METHYL 5-FLUORO-3H-BENZOEINDOLE-2-CARBOXYLATE
• CAS No: 887361-23-1
• MF: C₁₄H₁₀FNO₂
• MW: 243.233107089996
• CID: 3056459
• PubChem ID: 7144604
• Update Time: 2025-04-21

METHYL 5-FLUORO-3H-BENZOEINDOLE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3H-benzo[e]indole-2-carboxylic acid methyl ester
• STK894086
• SCHEMBL13210029
• 887361-23-1
• methyl5-fluoro-3H-benzo[e]indole-2-carboxylate
• BBL021374
• methyl 5-fluoro-3H-benzo[e]indole-2-carboxylate
• AKOS005144216
• METHYL 5-FLUORO-3H-BENZOEINDOLE-2-CARBOXYLATE

• Inchi： 1S/C14H10FNO2/c1-18-14(17)13-6-10-8-4-2-3-5-9(8)11(15)7-12(10)16-13/h2-7,16H,1H3
• InChI Key： VVHWLARJFBEGIH-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C=C(C(=O)OC)N2)C2C=CC=CC=21

Computed Properties

• Exact Mass: 243.06955672Da
• Monoisotopic Mass: 243.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.1Ų